![molecular formula C20H20N2O4S2 B4134261 ethyl 4-({[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetyl}amino)benzoate](/img/structure/B4134261.png)
ethyl 4-({[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetyl}amino)benzoate
Overview
Description
Ethyl 4-({[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetyl}amino)benzoate is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of ethyl 4-({[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetyl}amino)benzoate varies depending on the application. In cancer treatment, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation, it has been shown to inhibit the production of pro-inflammatory cytokines. In microbial infections, it has been shown to disrupt the cell membrane and inhibit the growth of bacteria and fungi.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer treatment, it has been shown to reduce tumor size and improve survival rates. In inflammation, it has been shown to reduce inflammation and alleviate pain. In microbial infections, it has been shown to have antimicrobial activity.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-({[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetyl}amino)benzoate in lab experiments include its high potency, low toxicity, and broad-spectrum activity. However, its limitations include its high cost, limited availability, and potential for off-target effects.
Future Directions
There are several future directions for research on ethyl 4-({[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetyl}amino)benzoate. These include further studies on its mechanism of action, optimization of its synthesis method, development of new derivatives with improved activity and selectivity, and evaluation of its potential applications in other fields such as nanotechnology and material science.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives in various fields.
Scientific Research Applications
Ethyl 4-({[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetyl}amino)benzoate has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has shown promising results in the treatment of cancer, inflammation, and microbial infections. In agriculture, it has been studied for its potential use as a pesticide. In environmental science, it has been studied for its ability to remove heavy metals from contaminated water.
Properties
IUPAC Name |
ethyl 4-[[2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]acetyl]amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4S2/c1-3-25-15-9-10-16-17(11-15)28-20(22-16)27-12-18(23)21-14-7-5-13(6-8-14)19(24)26-4-2/h5-11H,3-4,12H2,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZSIUIOJJOGRMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)SCC(=O)NC3=CC=C(C=C3)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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